p-Menthane
Cat. No.:
B155814
CAS No.:
1678-82-6
M. Wt:
140.27 g/mol
InChI Key:
CFJYNSNXFXLKNS-UHFFFAOYSA-N
Attention:
For research use only. Not for human or veterinary use.
Overview
Description
p-Menthane, also known as 1-isopropyl-4-methylcyclohexane, is a hydrocarbon with the chemical formula C10H20. It is a colorless liquid with a fragrant fennel-like odor and is naturally found in the exudates of Eucalyptus fruits. This compound is primarily encountered as a mixture of its cis and trans isomers, which possess very similar properties .
Scientific Research Applications
p-Menthane has a wide range of applications in scientific research, including:
Mechanism of Action
Safety and Hazards
When handling p-Menthane, it is recommended to avoid breathing mist, gas or vapours . Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
p-Menthane is among the most valuable groups of monoterpenoids produced by plants . Synthetic biology approaches increasingly enable large scale production of economically valuable examples in microbes and cell free systems . This suggests a promising future direction for the production of this compound.
Preparation Methods
Synthetic Routes and Reaction Conditions: p-Menthane can be synthesized through the hydrogenation or hydrogenolysis of various terpenoids, including p-cymene, terpinolenes, phellandrene, and limonene . The catalytic hydrogenation of limonene under high pressure is a common method, yielding this compound as the end product .
Industrial Production Methods: Industrial production of this compound involves the hydrogenation of d-limonene, which is derived from citrus by-products. This process is carried out using catalysts such as palladium or platinum under controlled temperature and pressure conditions to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions: p-Menthane undergoes various chemical reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The major products formed from these reactions include this compound hydroperoxide, halogenated this compound derivatives, and various oxidized forms of this compound .
Comparison with Similar Compounds
p-Menthane is part of a group of monoterpenoids that include compounds such as menthol, carvone, pulegone, and limonene . These compounds share a similar this compound skeleton but differ in their functional groups and stereochemistry, which result in distinct chemical and biological properties. For instance:
Menthol: Known for its cooling sensation and used in medicinal applications.
Carvone: Used in flavoring and fragrance industries for its distinct aroma.
Pulegone: Utilized in the production of insect repellents and as a flavoring agent.
Limonene: Widely used as a solvent and in the production of cleaning agents.
This compound’s uniqueness lies in its versatility as a precursor for various derivatives and its applications across multiple fields, from green chemistry to pharmaceuticals .
Properties
IUPAC Name |
1-methyl-4-propan-2-ylcyclohexane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20/c1-8(2)10-6-4-9(3)5-7-10/h8-10H,4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFJYNSNXFXLKNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20 |
Source
|
| Record name | P-MENTHANE | |
| Source | CAMEO Chemicals | |
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DSSTOX Substance ID |
DTXSID9025530, DTXSID30884219, DTXSID50883709 |
Source
|
| Record name | 1-Isopropyl-4-methylcyclohexane | |
| Source | EPA DSSTox | |
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| Record name | Cyclohexane, 1-methyl-4-(1-methylethyl)-, cis- | |
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| Record name | Cyclohexane, 1-methyl-4-(1-methylethyl)-, trans- | |
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Molecular Weight |
140.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
P-menthane is a clear liquid. (NTP, 1992), Liquid, Clear liquid; [CAMEO] Nearly colorless liquid with a pine-like odor; [MSDSonline] |
Source
|
| Record name | P-MENTHANE | |
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| Record name | Cyclohexane, 1-methyl-4-(1-methylethyl)-, trans- | |
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| Record name | Cyclohexane, 1-methyl-4-(1-methylethyl)-, cis- | |
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| Record name | 1-Isopropyl-4-methylcyclohexane | |
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Boiling Point |
170.9 °C AT 725 MM HG, 170.00 to 171.00 °C. @ 760.00 mm Hg |
Source
|
| Record name | 1-ISOPROPYL-4-METHYLCYCLOHEXANE | |
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| Record name | p-Menthane | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992), INSOL IN WATER; SOL IN BENZENE, PETROLEUM ETHER; VERY SOL IN ALCOHOL, ETHER, 0.00028 mg/mL at 25 °C |
Source
|
| Record name | P-MENTHANE | |
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| Record name | 1-ISOPROPYL-4-METHYLCYCLOHEXANE | |
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| Record name | p-Menthane | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0031455 | |
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Density |
0.8039 AT 20 °C/4 °C |
Source
|
| Record name | 1-ISOPROPYL-4-METHYLCYCLOHEXANE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5328 | |
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Vapor Pressure |
2.69 [mmHg] |
Source
|
| Record name | 1-Isopropyl-4-methylcyclohexane | |
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CAS No. |
99-82-1, 1329-99-3, 1678-82-6, 6069-98-3, 34448-33-4 |
Source
|
| Record name | P-MENTHANE | |
| Source | CAMEO Chemicals | |
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| Record name | 1-Isopropyl-4-methylcyclohexane | |
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| Record name | 1-Isopropyl-4-methylcyclohexane | |
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| Record name | 1-ISOPROPYL-4-METHYLCYCLOHEXANE | |
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Melting Point |
-89.84 °C, -87.6 °C |
Source
|
| Record name | 1-ISOPROPYL-4-METHYLCYCLOHEXANE | |
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| Record name | p-Menthane | |
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Synthesis routes and methods
Procedure details
The hydrogenation of the crude piperitenone is expediently carried out at temperatures at which as much d,l-menthol as possible is present in the menthol isomer mixture and no splitting off of water to form p-menthane takes place. Temperatures of 100° to 260°C, especially of 160° to 220°C, have proved advantageous.
Retrosynthesis Analysis
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Strategy Settings
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Feasible Synthetic Routes
Reactant of Route 1
p-Menthane
Reactant of Route 2
p-Menthane
Reactant of Route 3
p-Menthane
Reactant of Route 4
p-Menthane
Reactant of Route 5
p-Menthane
Reactant of Route 6
p-Menthane
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